Cas no 1805040-48-5 (2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride
• CAS No: 1805040-48-5
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 4847451
• Update Time: 2025-06-15

2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO3S/c1-14-5-2-4(7(9)10)11-3-6(5)15(8,12)13/h2-3,7H,1H3
• InChI Key： GOSITTKPQYEGKL-UHFFFAOYSA-N
• SMILES： ClS(C1=CN=C(C(F)F)C=C1OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 306
• XLogP3: 1.5
• Topological Polar Surface Area: 64.599

Additional information on 2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride

Research Briefing on 2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride (CAS: 1805040-48-5)

2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride (CAS: 1805040-48-5) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonyl chloride derivative is particularly notable for its role as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, especially in the context of targeted drug design and medicinal chemistry.

The compound's unique structural features, including the difluoromethyl and methoxy substituents on the pyridine ring, contribute to its reactivity and potential applications. The sulfonyl chloride moiety is a key functional group that enables the formation of sulfonamides, sulfonate esters, and other derivatives, which are commonly found in pharmacologically active compounds. This makes 2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride a valuable building block in drug discovery programs.

Recent research has explored the use of this compound in the synthesis of kinase inhibitors, which are a major focus in oncology and other therapeutic areas. Kinases play a critical role in cell signaling pathways, and their dysregulation is associated with various diseases. The ability to introduce the difluoromethyl and methoxy groups into kinase inhibitors can enhance their binding affinity and selectivity, thereby improving their therapeutic potential. Several studies have demonstrated the successful incorporation of this sulfonyl chloride into lead compounds, resulting in improved pharmacokinetic properties and efficacy.

In addition to its applications in kinase inhibitor development, 2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride has also been investigated for its role in the synthesis of agrochemicals and other specialty chemicals. The difluoromethyl group is known to impart desirable properties such as increased metabolic stability and lipophilicity, which are advantageous in both pharmaceutical and agrochemical applications. Recent advancements in synthetic methodologies have further expanded the scope of this compound, enabling more efficient and scalable routes to its derivatives.

One of the key challenges in working with sulfonyl chlorides is their reactivity and sensitivity to moisture. However, recent innovations in handling and storage techniques have mitigated some of these issues, making 2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride more accessible for research and industrial applications. Additionally, the development of novel catalytic systems has improved the efficiency of reactions involving this compound, reducing waste and enhancing yields.

Looking ahead, the potential of 2-(Difluoromethyl)-4-methoxypyridine-5-sulfonyl chloride in drug discovery and other chemical applications remains promising. Ongoing research is expected to uncover new synthetic routes and applications, further solidifying its importance in the field. As the demand for targeted and personalized therapies grows, the role of specialized intermediates like this sulfonyl chloride will continue to expand, driving innovation and progress in chemical biology and pharmaceutical sciences.